Cas no 1706453-98-6 (6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine)

• Product Name: 6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine
• CAS No: 1706453-98-6
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5220203
• Update Time: 2025-05-21

6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine

• Inchi： 1S/C12H17N3O2/c1-14-2-4-15(5-3-14)10-7-12-11(6-9(10)13)16-8-17-12/h6-7H,2-5,8,13H2,1H3
• InChI Key： NRCZHYFJQTZULG-UHFFFAOYSA-N
• SMILES： O1C2=CC(N3CCN(C)CC3)=C(N)C=C2OC1

Additional information on 6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine

6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine: A Comprehensive Overview

6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine, with the CAS number 1706453-98-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzo[1,3]dioxole ring and a 4-methyl-piperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzo[1,3]dioxole ring is a common motif in various bioactive molecules, often associated with central nervous system (CNS) activity. The presence of this ring in 6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine suggests that it may exhibit similar pharmacological properties. Additionally, the 4-methyl-piperazine group is known for its ability to modulate receptor interactions, particularly with serotonin and dopamine receptors, which are crucial in the treatment of various neurological and psychiatric disorders.

Recent studies have explored the potential of 6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that 6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine could be a promising candidate for further development as a therapeutic agent.

In addition to its neuroprotective properties, 6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can enhance serotonin levels in the brain, which is a key mechanism underlying the efficacy of many antidepressant drugs. The ability to modulate serotonin levels makes 6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine a valuable lead compound for the development of novel antidepressants with improved efficacy and reduced side effects.

The pharmacokinetic profile of 6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine has also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can readily cross the blood-brain barrier (BBB), which is essential for its therapeutic effects on CNS disorders. These pharmacokinetic characteristics make it an attractive candidate for drug development.

Safety and toxicity studies are crucial for evaluating the potential of any new compound as a therapeutic agent. Preliminary toxicology studies on 6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further comprehensive safety assessments are necessary to ensure its safety in human subjects.

The synthetic route for producing 6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine has been optimized to improve yield and purity. The synthesis typically involves several steps, including the formation of the benzo[1,3]dioxole ring and the introduction of the 4-methyl-piperazine moiety. Advanced synthetic techniques and catalysts have been employed to enhance the efficiency of these reactions, making large-scale production feasible.

In conclusion, 6-(4-Methyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine, with CAS number 1706453-98-6, is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurodegenerative diseases and psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.